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This technical guide provides an in-depth overview of the Cognitive Test Application (Cotapp),
a digital assessment tool designed for researchers, scientists, and drug development
professionals investigating cognitive functions in children. Cotapp offers a nuanced evaluation
of attention, information processing, and executive functions through a series of gamified tasks.
This document details the test's structure, its basic and specialized parameters, experimental
protocols, and the cognitive science principles underpinning its design.

Introduction to Cotapp

Cotapp is a computerized cognitive test developed for children aged 6 to 12.[1][2] It provides a
detailed profile of a child's cognitive strengths and weaknesses in approximately 35 minutes.[1]
The application is structured into seven distinct blocks, each targeting specific cognitive
domains.[1][3] Cotapp generates a total of 22 basic and 46 specialized parameters, which are
presented in a Basisrapportage (Basic Report) and a Specialistische rapportage (Specialist
Report).[1][3][4][5]
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Core Cognitive Domains Assessed

Cotapp is designed to measure a range of cognitive skills, which are broadly categorized into
the following domains:

Processing Speed: The pace at which a child can perceive, interpret, and respond to
information.

« Attention: The ability to focus on relevant stimuli and disregard distractions.

» Executive Control: Higher-order cognitive processes that regulate and control other cognitive
functions.

e (Working) Memory: The capacity to hold and manipulate information over short periods.
e Learning Speed: The rate at which a child acquires new information or skills within the test.

e Behavior during the task: Observational metrics of a child's approach and engagement with
the test.[1]

Data Presentation: Cotapp Parameters

The following tables summarize the 22 basic parameters generated by Cotapp, categorized by
their respective cognitive domains. The specialized parameters are further detailed
breakdowns of these basic measures, often specific to each of the seven test blocks.

Basic Parameters
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Cognitive Domain

Basic Parameter Description

Processing Speed

A weighted combination of
Reaction Speed reaction times from blocks 1, 2,
3,4,and 7.[2]

Variability in Reaction Speed

A measure of the consistency
of reaction times across blocks
1,2,3,4,and 7.[2]

Reaction Speed under

Cognitive Load

The difference in reaction time
between Block 2 (two-choice
reaction time) and Block 1

(simple reaction time).

Acceleration Capacity in

Reaction Speed

The change in reaction time
between Block 3 (with

rewards) and Block 2.

Attention

Measures the ability to
_ _ maintain focus over a longer
Sustained Attention ) ] )
period, assessed in the first

part of Block 7.[3]

Arousal Regulation

Assessed in the second part of
Block 7 through the
introduction of variable and

longer inter-stimulus intervals.

[3]

Inattentiveness

A measure of lapses in

attention during the tasks.

Distractibility

The ability to ignore irrelevant

stimuli.

Executive Control

The effect of conflicting
Interference Sensitivity information on performance,

measured in Block 4.

Response Inhibition

The ability to suppress a

prepotent response.[2]
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Cognitive Flexibility

The ability to switch between
different tasks or mental sets.

Planning

The ability to formulate a

sequence of actions to achieve

a goal.

Decision Time

The time taken to make a

choice in Block 6.

Variability in Decision Time

The consistency of decision-

making speed in Block 6.[2]

(Working) Memory

Reaction Speed (Simple)

Reaction time in the simple

working memory task.

Errors (Simple)

Number of errors in the simple

working memory task.

Reaction Speed (Complex)

Reaction time in the complex

working memory task.

Errors (Complex)

Number of errors in the

complex working memory task.

Learning Speed

Learning Speed

A measure of how much
practice a child needs before

starting each block.[2]

Behavior during the Task

Needed Support

The amount of standardized
coaching required by the child
during the test.[2]

The extent to which the child

Verbalizing talks to themselves during the
test.[2]
The degree of physical
Restlessness movement observed during the
test.[2]
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Specialized Parameters

The 46 specialized parameters provide a more granular analysis of the child's performance.
These are detailed in the Specialist Report and include metrics such as:

» Median reaction times for each of the seven blocks.

e The number of errors per block.

e The number of premature responses (responses made before the stimulus appears).
e The number of irrelevant button presses.

e The number of extra responses to a single stimulus.

e The frequency of response confusion (pressing both "yes" and "no" buttons in quick
succession).

The number of extremely slow responses.[3]

Experimental Protocols

The Cotapp test is administered individually in a quiet, low-distraction environment.[1] The
child is seated in front of a computer, and the test administrator provides initial instructions and
observes the child's behavior during the test, using a standardized coaching and observation
form.[1][6] The test is self-paced, meaning the next trial is only presented after the child has
responded to the previous one.[1] The entire test, consisting of seven blocks, takes
approximately 30 to 40 minutes to complete.[1] Each block is preceded by instructions and a
short practice session.[1]

Overview of the Seven Test Blocks

e Block 1: Simple Processing Speed: A simple reaction time task where the child must press a
"yes" button as quickly as possible when the main character, "Cotapp," appears on the
screen. This block consists of 6 practice items and 20 test items.[3]

» Block 2: Multiple Processing Speed: A two-choice reaction time task where the child must
press the "yes" button for "Cotapp™” and a "no" button for his friend. This block includes 6
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practice items and 30 test items.[3]

» Block 3: Acceleration Capacity in Reaction Speed: This block is similar to Block 2, but the
child receives points and rewarding feedback for correct and timely responses. This block
aims to measure the effect of motivation on performance.

e Block 4: Interference Sensitivity: In this block, the stimuli ("Cotapp" or his friend) appear on
either the left or right side of the screen, creating compatible and incompatible stimulus-
response associations to measure the child's ability to inhibit incorrect responses. This block
has 6 practice items and 40 test items.[3]

e Block 5: (Working) Memory: An n-back task where the child must indicate if the current
image is the same as the one presented 'n’ trials ago. The difficulty increases from 1-back to
2-back, with the later introduction of distracting images.

» Block 6: Waiting Time Consideration: A decision-making task where the child chooses
between a short waiting time for fewer points or a longer waiting time for more points.

e Block 7: Sustained Attention and Arousal Regulation: This block is divided into two parts. The
first part is a repetition of Block 2 to measure sustained attention after a period of cognitive
effort. The second part introduces longer and unpredictable intervals between stimuli to
assess arousal regulation. The first part contains 6 practice items and 30 test items.[3]

Visualizations of Workflows and Logical

Relationships
Cotapp Test Administration Workflow

The following diagram illustrates the standardized workflow for administering the Cotapp test.
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Cotapp Test Administration Workflow
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Cognitive Processes Assessed in Cotapp Blocks

This diagram illustrates the primary cognitive processes targeted by each of the seven blocks

of the Cotapp test.

Cotapp Test Blocks

Block 2 Block 3 Block 4 Block 5 Block 6

<‘ Block 1 Block 7 L
/ / / Primary Cognitive Progesses \ \ \

Decision Making

Simple Processing Speed Choice Reaction Time Motivation & Reward Sensitivity Working Memory

Response Inhibition & Interference Control ‘ Sustained Attention & Arousal ‘

Click to download full resolution via product page

Cognitive Processes Assessed in Cotapp Blocks

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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